Lipophilicity (XLogP3): Hydroxyethyl Ester vs. 2,4-D Butoxyethyl Ester and 2,4-D 2-Ethylhexyl Ester
The target compound's computed lipophilicity (XLogP3 = 2.5) positions it substantially below the common low-volatile ester comparators [1]. 2,4-D butoxyethyl ester has a measured log P of 4.01–4.17, and 2,4-D 2-ethylhexyl ester has a reported log Kow of 5.78 [2][3]. The XLogP3 difference of at least 1.5 log units versus butoxyethyl ester represents roughly a 30-fold difference in octanol–water partition coefficient, translating to markedly higher aqueous compatibility for the hydroxyethyl ester. This property is critical when selecting an ester for aqueous-phase analytical standards, environmental fate studies, or formulations requiring reduced organic co-solvent load.
| Evidence Dimension | Lipophilicity (log P / XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.5 (PubChem computed) |
| Comparator Or Baseline | 2,4-D butoxyethyl ester: LogP = 4.01–4.17 (SIELC/ALOGPS). 2,4-D 2-ethylhexyl ester: log Kow = 5.78 (ChemicalBook). 2,4-D acid: log Kow = 2.6–2.9 (waterquality.gov.au). |
| Quantified Difference | Δ log P ≥ 1.5 vs. butoxyethyl ester; Δ log Kow ≥ 3.28 vs. 2-ethylhexyl ester. |
| Conditions | Computed/published values at ~25°C; measurement methods differ across sources. |
Why This Matters
The intermediate lipophilicity of the hydroxyethyl ester (log P ~2.5) provides higher water compatibility than commercial low-volatile esters, reducing the need for organic co-solvents in aqueous analytical or formulation work.
- [1] PubChem Compound Summary CID 349598, XLogP3 = 2.5. View Source
- [2] SIELC Technologies, 2,4-D-Butotyl, LogP = 4.01. ContaminantDB, 2,4-D butoxyethyl ester, logP = 4.17. View Source
- [3] ChemicalBook India, 2,4-D 2-ethylhexyl ester, log Kow = 5.78 at 25°C. View Source
